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Compound of Interest

Compound Name: Triphenylantimony

Cat. No.: B1630391 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds such as Triphenylantimony.

This guide provides immediate, essential safety protocols and logistical plans for its use and

disposal, reinforcing a culture of safety and operational excellence.

Triphenylantimony is a compound that is toxic if swallowed and harmful if inhaled, and it may

cause irritation to the skin and eyes.[1][2] It is also recognized as being toxic to aquatic life with

long-lasting effects.[3][4] Adherence to the following procedural guidelines is critical to mitigate

risks.

Personal Protective Equipment (PPE) and
Engineering Controls
Before handling Triphenylantimony, it is crucial to establish proper engineering controls and

don the appropriate personal protective equipment.

Engineering Controls:

Ventilation: Always handle Triphenylantimony in a well-ventilated area.[1][4][5] A local

exhaust or general room ventilation system should be in place to minimize exposure to dust.

[1] For more extensive procedures, use a chemical fume hood.[6]

Personal Protective Equipment:
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Eye and Face Protection: Wear chemical safety goggles or glasses.[1] For enhanced

protection against splashes or fine dust, a face shield is recommended. Contact lenses

should not be worn when handling this chemical.[1]

Hand Protection: Use neoprene or nitrile rubber gloves.[1] Always inspect gloves before use

and employ the proper removal technique to avoid skin contact.[3]

Body Protection: Wear suitable protective clothing to prevent skin exposure.[1][5]

Respiratory Protection: If there is a risk of inhalation, a NIOSH-certified dust and mist

respirator is recommended.[1] For higher potential exposures, a full-face particle respirator

(type N99 or P2) or a full-face supplied-air respirator should be used.[3]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Triphenylantimony will minimize the risk of exposure and

contamination.

Preparation:

Ensure that an emergency eye wash fountain and safety shower are immediately

accessible.[1]

Clearly label the work area where Triphenylantimony will be handled.

Keep the container tightly closed when not in use.[1][5]

Handling:

Avoid all unnecessary exposure.[1]

Avoid the formation of dust.[1][3][5]

Do not breathe in the dust.[1][5]

Avoid contact with skin and eyes.[1][5]

Do not eat, drink, or smoke in the work area.[1][4]
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Post-Handling:

Wash hands and other exposed areas thoroughly with mild soap and water after handling

and before leaving the work area.[1][4]

Wash contaminated clothing before reuse.[1]

Accidental Release and First Aid Measures
In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Cleanup:

Evacuate unnecessary personnel from the area.[1]

Cleanup crews must wear the proper protective equipment.[1]

Prevent the spill from entering sewers or public waters.[1]

Carefully sweep or shovel the spilled material into a suitable, labeled container for

disposal, avoiding the creation of dust.[1][3][7]

First Aid:

Ingestion: If swallowed, immediately call a doctor.[1] Rinse the mouth with water.[3][8]

Never give anything by mouth to an unconscious person.[1][5][7]

Inhalation: Move the person to fresh air.[5][8] If breathing is difficult, seek medical

attention.[5]

Skin Contact: Wash the affected area with soap and plenty of water.[5][8]

Eye Contact: Flush eyes with plenty of water for at least 15 minutes.[5][7]

Disposal Plan
Proper disposal of Triphenylantimony and its containers is essential to prevent environmental

contamination.
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Waste Disposal:

Dispose of contents and containers at a licensed waste disposal facility.[1][3]

Do not allow the product to enter drains.[3][4]

Contaminated packaging should be handled in the same manner as the substance itself.

[4]

Quantitative Safety Data
The following table summarizes the key quantitative safety parameters for Triphenylantimony.

Parameter Value Reference

ACGIH TLV (TWA) 0.5 mg/m³ (as Sb) [9][10]

OSHA PEL (TWA) 0.5 mg/m³ (as Sb) [9][10]

NIOSH IDLH 50 mg/m³ (as Sb) [5][10]

Oral LD50 (rat) 183 mg/kg [2][5]

Oral LD50 (mouse) 650 mg/kg [5]

Experimental Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling of

Triphenylantimony, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Triphenylantimony
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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